Cas no 771438-06-3 (Ethanol, 2-[(6-amino-1,3-benzodioxol-5-yl)oxy]- (9CI))

Ethanol, 2-[(6-amino-1,3-benzodioxol-5-yl)oxy]- (9CI) structure
771438-06-3 structure
Product Name:Ethanol, 2-[(6-amino-1,3-benzodioxol-5-yl)oxy]- (9CI)
CAS No:771438-06-3
MF:C9H11NO4
MW:197.187942743301
CID:1057688
PubChem ID:19431128
Update Time:2025-04-20

Ethanol, 2-[(6-amino-1,3-benzodioxol-5-yl)oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(6-amino-1,3-benzodioxol-5-yl)oxy]- (9CI)
    • 771438-06-3
    • SCHEMBL8948333
    • Ethanol,2-[(6-amino-1,3-benzodioxol-5-yl)oxy]-(9ci)
    • DB-275803
    • ETHANOL, 2-[(6-AMINO-1,3-BENZODIOXOL-5-YL)OXY]-
    • Inchi: 1S/C9H11NO4/c10-6-3-8-9(14-5-13-8)4-7(6)12-2-1-11/h3-4,11H,1-2,5,10H2
    • InChI Key: OEUACZRWIBPKIJ-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C(=CC1=2)OCCO)N

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 73.9Ų
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